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Application Notes and Protocols for Protein
Kinase C (19-36)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein Kinase C (PKC) (19-36) is a synthetic peptide that acts as a pseudosubstrate inhibitor

of Protein Kinase C (PKC), a family of enzymes pivotal in various cellular signaling pathways.

[1][2][3] This peptide, corresponding to the amino acid sequence RFARKGALRQKNVHEVKN,

competitively binds to the active site of PKC, thereby inhibiting its kinase activity.[4] It is a

valuable tool for investigating PKC-mediated cellular processes such as gene expression, cell

proliferation, and inflammatory responses.[5][6][7]

Physicochemical and Inhibitory Properties
Protein Kinase C (19-36) is a well-characterized peptide inhibitor with a molecular weight of

approximately 2151.48 g/mol . Its inhibitory action against PKC has been quantified with an

IC50 value of 0.18 µM.[1][2]
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Property Value Reference

Molecular Weight 2151.48 g/mol

Formula C₉₃H₁₅₉N₃₅O₂₄

Sequence RFARKGALRQKNVHEVKN

IC50 vs. PKC 0.18 µM [1][2]

Ki vs. PKC 147 nM [4]

IC50 vs. PKA 423 µM [4]

Solubility and Stock Solution Preparation
Proper dissolution and storage of Protein Kinase C (19-36) are crucial for maintaining its

activity and ensuring experimental reproducibility.

Solvent Reported Solubility
Special
Instructions

Reference

Water Up to 100 mg/mL

Ultrasonic treatment

may be needed to aid

dissolution. For cell-

based assays, filter-

sterilize after

preparation.

[2][8]

PBS Up to 10 mg/mL

Ultrasonic treatment

may be needed to aid

dissolution.

[2]

DMSO Soluble - [9]

Protocol for Reconstituting and Storing Protein Kinase
C (19-36)
This protocol provides a step-by-step guide for preparing a stock solution of Protein Kinase C
(19-36).
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Materials:

Protein Kinase C (19-36) peptide (lyophilized powder)

Sterile, nuclease-free water or an appropriate buffer (e.g., PBS)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

0.22 µm sterile syringe filter (for cell-based applications)

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

peptide.

Solvent Addition: Carefully add the desired volume of sterile water or buffer to the vial to

achieve the target stock concentration (e.g., 1 mM or 1 mg/mL). It is recommended to use

the batch-specific molecular weight found on the product's certificate of analysis for precise

molarity calculations.

Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully

dissolve, brief sonication in an ultrasonic water bath may be used to aid dissolution.[2]

Sterilization (if required): For applications requiring sterile conditions, such as cell culture

experiments, filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile

tube.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes in low-protein binding microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 4 weeks) or at -80°C for

long-term storage (up to 6 months).[2][4] When stored at -80°C, it is recommended to use

the solution within 6 months, and within 1 month if stored at -20°C.[2]

Experimental Workflow for a Cell-Based Assay
The following diagram illustrates a typical workflow for utilizing the Protein Kinase C (19-36)
stock solution in a cell-based experiment.
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Stock Solution Preparation
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Experimental workflow for PKC (19-36) usage.

Protein Kinase C Signaling Pathway
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Protein Kinase C is a key component of a major signal transduction pathway. The activation of

PKC is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by

phospholipase C (PLC), which is often triggered by the activation of G protein-coupled

receptors (GPCRs) or receptor tyrosine kinases (RTKs). This hydrolysis generates two second

messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through

the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release

of calcium (Ca2+) into the cytoplasm. Conventional and novel PKC isoforms are then recruited

to the plasma membrane by the increase in DAG concentration.[10][11] The binding of Ca2+

(for conventional PKCs) and DAG fully activates PKC, which then phosphorylates a wide array

of substrate proteins, leading to various cellular responses.[5][10]
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General Protein Kinase C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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